![molecular formula C25H31ClN4O3S B2882373 Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-chloro-2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate CAS No. 477301-21-6](/img/structure/B2882373.png)
Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-chloro-2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several functional groups and structural features that are of interest. It includes an adamantane core, which is a type of diamondoid and is known for its stability and unique properties . Attached to this core is a carbonylamino group, a triazole ring, and a sulfanyl acetate group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications.
Scientific Research Applications
Spectral and Quantum Chemical Analysis
Research conducted on similar adamantane-based compounds reveals significant interest in their spectral properties and quantum chemical analysis. For instance, the study of the adamantane-based compound ethyl 4-[3-(adamantan-1-yl)-4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-1-yl]methylpiperazine-1-carboxylate focused on its Fourier transform infrared and Raman spectra, along with UV/Vis spectrum analysis in ethanol. Theoretical DFT calculations were employed to predict vibrational IR and Raman spectra, indicating an interest in the electronic absorption spectrum and intramolecular charge transfer features of such compounds (Al-Ghulikah et al., 2019).
Theoretical Investigations and Molecular Docking
Another study on adamantane derivatives, including theoretical investigations and molecular docking, has shown the influence of fluorine substitution on crystal packing, intermolecular contacts, and potential inhibitory activity against specific enzymes. This research highlights the use of adamantane derivatives in exploring biological activities and structural analysis through X-ray, DFT, QTAIM analysis, and in silico docking analysis, suggesting potential applications in drug discovery (Al-Wahaibi et al., 2018).
Synthesis and Antiviral Activity
Adamantane derivatives have also been synthesized and evaluated for their antiviral activity, particularly against the smallpox vaccine virus. This research domain explores the synthesis of new chemical entities within the adamantane series and evaluates their potential as antiviral agents, indicating a keen interest in leveraging adamantane's unique structure for therapeutic purposes (Moiseev et al., 2012).
Nanoscale Applications and AFM
Research on adamantane-based macrocycles for atomic force microscopy (AFM) applications suggests another avenue of scientific exploration. These studies involve the synthesis of nanoscale adamantane derivatives designed for AFM tip calibration or as nanoscale objects, demonstrating the material science and nanotechnology potential of adamantane derivatives (Li et al., 2003).
properties
IUPAC Name |
ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-chloro-2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31ClN4O3S/c1-3-33-22(31)14-34-24-29-28-21(30(24)20-6-4-5-19(26)15(20)2)13-27-23(32)25-10-16-7-17(11-25)9-18(8-16)12-25/h4-6,16-18H,3,7-14H2,1-2H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMGIPOUVYLHEQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NN=C(N1C2=C(C(=CC=C2)Cl)C)CNC(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.